Cas no 863020-12-6 (4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide)

• Product Name: 4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide
• CAS No: 863020-12-6
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 6316912
• PubChem ID: 7080160
• Update Time: 2025-06-28

4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide
• AKOS002054003
• 4-ethoxy-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzamide
• 4-ethoxy-N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)benzamide
• 863020-12-6
• F0657-0035
• 4-ethoxy-N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide

• Inchi： 1S/C21H18N4O2/c1-2-27-18-9-7-15(8-10-18)20(26)23-17-6-3-5-16(13-17)19-14-25-12-4-11-22-21(25)24-19/h3-14H,2H2,1H3,(H,23,26)
• InChI Key： AMEHQLWCLKSAGR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(NC1=CC=CC(=C1)C1=CN2C=CC=NC2=N1)=O

Computed Properties

• Exact Mass: 358.14297583g/mol
• Monoisotopic Mass: 358.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide

4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide (CAS No. 863020-12-6): A Comprehensive Overview

4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide (CAS No. 863020-12-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of imidazopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide features a benzamide moiety linked to an imidazopyrimidine ring system. The presence of the ethoxy group on the benzamide ring and the imidazopyrimidine core imparts specific pharmacological characteristics that make this compound a promising candidate for various therapeutic applications. Recent studies have highlighted its potential as a potent inhibitor of specific kinases and enzymes involved in cellular signaling pathways.

In the context of drug discovery and development, 4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide has been extensively studied for its anti-cancer properties. Preclinical research has demonstrated its ability to inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

Beyond its anti-cancer potential, 4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide has also shown promise in the treatment of inflammatory diseases. In vitro studies have revealed its ability to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for the development of new therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide have been evaluated in preclinical models. It exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its development as an oral therapeutic agent. Additionally, preliminary toxicology studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the realm of clinical research, several phase I and II trials are currently underway to assess the safety and efficacy of 4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide in human subjects. These trials are focused on evaluating its potential as a monotherapy or in combination with other standard treatments for various cancers and inflammatory diseases. Early results from these trials have been encouraging, with several patients showing positive responses to treatment.

The future prospects for 4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its therapeutic potential through structure-based drug design approaches. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, thereby facilitating personalized medicine strategies.

In conclusion, 4-ethoxy-N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)benzamide (CAS No. 863020-12-6) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new therapies for cancer and inflammatory diseases. As research continues to progress, it is anticipated that this compound will play a crucial role in improving patient outcomes and advancing our understanding of complex disease mechanisms.